Cas no 69212-31-3 (2-(benzylthio)-3-nitropyridine)
69212-31-3 structure
Product Name:2-(benzylthio)-3-nitropyridine
CAS No:69212-31-3
MF:C12H10N2O2S
MW:246.285001277924
MDL:MFCD00209547
CID:90466
PubChem ID:24867045
Update Time:2025-04-18
2-(benzylthio)-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylthio)-3-nitropyridine
- 2-Benzylsulfanyl-3-nitropyridine
- 2-benzylthio-3-nitropyridine
- 3-NITRO-2-BENZYLSULFANYLPYRIDINE
- benzyl 3-nitro-2-pyridyl sulfide
- CCG-244312
- CS-0199461
- MLS001181566
- MFCD00209547
- Pyridine,3-nitro-2-[(phenylmethyl)thio]-
- SMR000567270
- Pyridine, 3-nitro-2-[(phenylmethyl)thio]-
- 69212-31-3
- 2-benzylsulfanyl-3-nitro-pyridine
- AKOS005255460
- CRGAGHBQCBIQPJ-UHFFFAOYSA-N
- 2-(benzylsulfanyl)-3-nitropyridine
- HMS2871P23
- CHEMBL1539439
- DTXSID50963838
- FT-0689868
- 3-nitro-2-(phenylmethylsulfanyl)pyridine
- 4743-37-7
- A836390
- SCHEMBL393514
- AS-38164
- 3-nitro-2-(phenylmethylthio)pyridine
- 2-(Benzylthio)-3-nitropyridine, 98%
-
- MDL： MFCD00209547
- Inchi： 1S/C12H10N2O2S/c15-14(16)11-7-4-8-13-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2
- InChI Key： CRGAGHBQCBIQPJ-UHFFFAOYSA-N
- SMILES： S(C1C(=CC=CN=1)[N+](=O)[O-])CC1C=CC=CC=1
Computed Properties
- Exact Mass: 246.04600
- Monoisotopic Mass: 246.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 84Ų
Experimental Properties
- Melting Point: 70-72 °C (lit.)
- PSA: 84.01000
- LogP: 3.80530
2-(benzylthio)-3-nitropyridine Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
2-(benzylthio)-3-nitropyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(benzylthio)-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM175484-5g |
2-(benzylthio)-3-nitropyridine |
69212-31-3 | 97% | 5g |
$328 | 2021-08-05 | |
| Chemenu | CM175484-1g |
2-(benzylthio)-3-nitropyridine |
69212-31-3 | 97% | 1g |
$106 | 2022-06-10 | |
| Chemenu | CM175484-5g |
2-(benzylthio)-3-nitropyridine |
69212-31-3 | 97% | 5g |
$314 | 2022-06-10 | |
| abcr | AB285414-250 mg |
2-Benzylsulfanyl-3-nitro-pyridine; . |
69212-31-3 | 250mg |
€87.80 | 2023-06-22 | ||
| abcr | AB285414-1 g |
2-Benzylsulfanyl-3-nitro-pyridine; . |
69212-31-3 | 1g |
€125.10 | 2023-06-22 | ||
| abcr | AB285414-5 g |
2-Benzylsulfanyl-3-nitro-pyridine; . |
69212-31-3 | 5g |
€275.60 | 2023-06-22 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 431745-5G |
2-(benzylthio)-3-nitropyridine |
69212-31-3 | 98% | 5G |
1064.88 | 2021-05-17 | |
| Matrix Scientific | 208948-5g |
2-(Benzylthio)-3-nitropyridine, 98% |
69212-31-3 | 98% | 5g |
$284.00 | 2023-09-07 | |
| Alichem | A029198261-5g |
3-Nitro-2-benzylsulfanylpyridine |
69212-31-3 | 97% | 5g |
$400.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1270131-1g |
2-(Benzylthio)-3-nitropyridine |
69212-31-3 | 98% | 1g |
￥445.00 | 2024-05-03 |
2-(benzylthio)-3-nitropyridine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
69212-31-3 (2-(benzylthio)-3-nitropyridine) Related Products
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- 105163-72-2(Pyridine, 5-nitro-2-[[2-(4-pyridinyl)ethyl]thio]-)
- 104742-05-4(Pyridine, 2-[[(4-nitrophenyl)methyl]thio]-)
- 26820-30-4(Pyridine, 2-(butylthio)-3-nitro-)
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- 22746-79-8(2-(Methylthio)-3-nitropyridine)
- 77148-91-5(Pyridinium, 1-methyl-2-[[(3-nitrophenyl)methyl]thio]-, chloride)
- 107756-05-8(2-(ethylsulfanyl)-5-nitropyridine)
- 573676-13-8(5-nitro-2-(propan-2-ylsulfanyl)pyridine)
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